Cas no 5769-35-7 (1,4-Ditosyl-1,4-diazepane)
1,4-Ditosyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Ditosyl-1,4-diazepane
- NSC650619
- 1,4-bis[(4-methylphenyl)sulfonyl]-1,4-diazepane
- 1,4-Bis((4-methylphenyl)sulfonyl)-1,4-diazepane
- 1,4-bis(4-methylbenzenesulfonyl)-1,4-diazepane
- SMR000071732
- Oprea1_290650
- Oprea1_495828
- MLS002541365
- MLS000088368
- HMS2357G24
- STK354132
- UPCMLD0ENAT5801544:001
- NCI60_017609
- AK162131
- 1,4-bis(p-tolylsulfonyl)-1,4-diazepane
- ST
- NSC-650619
- 8P-015
- Z133942664
- N,N'-di-p-toluenesulfonylhomopiperazine
- CHEMBL1349466
- AKOS001355012
- 1,4-Bis-(toluene-4-sulfonyl)-hexahydro-[1,4]diazepine
- Fasudil Impurity B
- 1,4-bis-(4-methylphenyl)sulfonyl-1,4-diazepane
- 1H-1,4-Diazepine, hexahydro-1,4-bis[(4-methylphenyl)sulfonyl]-
- CS-0161846
- C19H24N2O4S2
- 5769-35-7
- CCG-24209
- s10067
-
- MDL: MFCD01871709
- Inchi: 1S/C19H24N2O4S2/c1-16-4-8-18(9-5-16)26(22,23)20-12-3-13-21(15-14-20)27(24,25)19-10-6-17(2)7-11-19/h4-11H,3,12-15H2,1-2H3
- InChI Key: ORANQSHSAIBPEC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1CCCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 408.11774960g/mol
- Monoisotopic Mass: 408.11774960g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.5
- XLogP3: 2.8
1,4-Ditosyl-1,4-diazepane Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
1,4-Ditosyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RS039-1g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95+% | 1g |
1144.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RS039-100mg |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95+% | 100mg |
315CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-RS039-250mg |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95+% | 250mg |
720CNY | 2021-05-07 | |
| Chemenu | CM200226-1g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 1g |
$204 | 2021-06-09 | |
| Chemenu | CM200226-5g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 5g |
$374 | 2021-06-09 | |
| Chemenu | CM200226-10g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 10g |
$514 | 2021-06-09 | |
| Chemenu | CM200226-25g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 25g |
$916 | 2021-06-09 | |
| Alichem | A449042084-5g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 5g |
$557.44 | 2023-09-01 | |
| Alichem | A449042084-10g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 10g |
$751.74 | 2023-09-01 | |
| Alichem | A449042084-25g |
1,4-Ditosyl-1,4-diazepane |
5769-35-7 | 95% | 25g |
$1326.13 | 2023-09-01 |
1,4-Ditosyl-1,4-diazepane Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1,4-Ditosyl-1,4-diazepane
Comprehensive Overview of 1,4-Ditosyl-1,4-diazepane (CAS No. 5769-35-7): Properties, Applications, and Industry Insights
1,4-Ditosyl-1,4-diazepane (CAS No. 5769-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and versatile applications. This compound, characterized by its tosyl-protected diazepane core, serves as a critical intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for terms like "1,4-Ditosyl-1,4-diazepane synthesis," "CAS 5769-35-7 applications," and "tosyl-protected heterocycles," reflecting its relevance in modern chemistry.
The molecular structure of 1,4-Ditosyl-1,4-diazepane features a seven-membered diazepane ring with tosyl groups at the 1 and 4 positions. This configuration enhances its stability and reactivity, making it invaluable for constructing nitrogen-containing heterocycles. Recent studies highlight its role in developing pharmaceutical intermediates, particularly in the design of central nervous system (CNS) therapeutics. The compound's ability to act as a scaffold for drug discovery aligns with the growing demand for novel bioactive molecules in the healthcare sector.
In the context of green chemistry and sustainable synthesis, 1,4-Ditosyl-1,4-diazepane has been explored for its potential in catalytic transformations and atom-efficient reactions. With increasing interest in environmentally friendly protocols, researchers are investigating its use in microwave-assisted synthesis and flow chemistry systems. These advancements address the industry's push toward reducing solvent waste and energy consumption, topics frequently queried in academic and industrial forums.
From a commercial perspective, the compound's availability and purity are critical for high-throughput screening and process optimization. Suppliers often emphasize its HPLC-grade purity and custom synthesis options, catering to the needs of contract research organizations (CROs) and API manufacturers. The rise of precision medicine and personalized therapeutics has further amplified the demand for tailored intermediates like 1,4-Ditosyl-1,4-diazepane.
Emerging trends in computational chemistry have also shed light on the compound's electronic properties and molecular docking potential. Virtual screening tools now incorporate 5769-35-7 as a reference structure for ligand-receptor interactions, accelerating the discovery of small-molecule inhibitors. This intersection of AI-driven drug design and traditional synthetic chemistry underscores the compound's enduring relevance.
In summary, 1,4-Ditosyl-1,4-diazepane (CAS No. 5769-35-7) represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its adaptability to cutting-edge methodologies and alignment with sustainability goals ensure its continued prominence in scientific discourse. For those seeking deeper insights, keywords such as "diazepane derivatives," "tosylation reactions," and "nitrogen heterocycle synthesis" offer valuable entry points into the literature.
5769-35-7 (1,4-Ditosyl-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)